Cas no 1806902-99-7 (2-Bromo-4-(difluoromethyl)-6-fluoro-3-hydroxypyridine)

• Product Name: 2-Bromo-4-(difluoromethyl)-6-fluoro-3-hydroxypyridine
• CAS No: 1806902-99-7
• MF: C₆H₃BrF₃NO
• MW: 241.993331193924
• CID: 4915566
• Update Time: 2025-05-28

2-Bromo-4-(difluoromethyl)-6-fluoro-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethyl)-6-fluoro-3-hydroxypyridine

• Inchi： 1S/C6H3BrF3NO/c7-5-4(12)2(6(9)10)1-3(8)11-5/h1,6,12H
• InChI Key： BXUXJIWJOGISDX-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(N=1)F)C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 2.6
• Topological Polar Surface Area: 33.1

Additional information on 2-Bromo-4-(difluoromethyl)-6-fluoro-3-hydroxypyridine

Comprehensive Overview of 2-Bromo-4-(difluoromethyl)-6-fluoro-3-hydroxypyridine (CAS No. 1806902-99-7)

2-Bromo-4-(difluoromethyl)-6-fluoro-3-hydroxypyridine (CAS No. 1806902-99-7) is a halogenated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of bromo, difluoromethyl, and fluoro substituents, which enhance its reactivity and selectivity in synthetic applications. Its molecular structure, characterized by a hydroxypyridine core, makes it a valuable intermediate for designing novel bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing fluorinated pharmaceuticals and heterocyclic compounds, which are pivotal in modern drug discovery.

The growing demand for fluorinated building blocks in medicinal chemistry has spotlighted compounds like 2-Bromo-4-(difluoromethyl)-6-fluoro-3-hydroxypyridine. Fluorination is a key strategy to improve the metabolic stability and bioavailability of drug candidates, aligning with trends in precision medicine and targeted therapies. This compound’s difluoromethyl group is particularly noteworthy, as it mimics the steric and electronic properties of a carbonyl or hydroxyl group, enabling unique interactions in biological systems. Such attributes make it a hot topic in forums discussing AI-driven drug design and computational chemistry tools.

In agrochemical applications, 2-Bromo-4-(difluoromethyl)-6-fluoro-3-hydroxypyridine serves as a precursor for crop protection agents. Its halogenated pyridine scaffold is frequently employed in synthesizing fungicides and herbicides, addressing global challenges like food security and sustainable agriculture. The compound’s fluoro and bromo substituents contribute to its efficacy in disrupting enzymatic pathways in pests, a feature often explored in green chemistry initiatives. This aligns with searches for eco-friendly pesticides and low-residue agrochemicals, which dominate environmental science discussions.

From a synthetic perspective, the compound’s 3-hydroxypyridine moiety offers versatile functionalization opportunities. Chemists leverage its reactivity for C-H activation and cross-coupling reactions, critical in constructing complex molecular architectures. Recent publications highlight its utility in palladium-catalyzed reactions, a trending topic in catalysis research. These advancements resonate with queries about scalable synthetic methods and high-throughput screening, reflecting the industry’s push toward efficiency.

Safety and handling of 2-Bromo-4-(difluoromethyl)-6-fluoro-3-hydroxypyridine adhere to standard laboratory protocols. While not classified as hazardous, its brominated and fluorinated components necessitate proper ventilation and PPE, a common concern in lab safety searches. The compound’s stability under various conditions is frequently studied, with data shared in open-access chemistry databases, a resource favored by academic researchers and industrial chemists alike.

In summary, 2-Bromo-4-(difluoromethyl)-6-fluoro-3-hydroxypyridine (CAS No. 1806902-99-7) exemplifies the intersection of innovation and practicality in chemical research. Its applications span drug development, agrochemical innovation, and catalytic synthesis, making it a subject of interest across multiple disciplines. As the scientific community prioritizes sustainable chemistry and AI-augmented discovery, this compound’s relevance will continue to grow, driven by its structural uniqueness and functional versatility.